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Cat. No.: B1218998
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Topic: 1,4-Cyclohexanedicarboxylic Acid (1,4-CHDA): Basic Properties, Synthesis, and

Applications Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and

Drug Development Professionals[1]

Executive Summary
1,4-Cyclohexanedicarboxylic acid (1,4-CHDA) represents a critical bridge between aromatic

and aliphatic chemistry.[1][2] As the hydrogenated analog of terephthalic acid (TPA), it retains

the structural rigidity of a cyclic core while offering the weatherability, UV transparency, and

flexibility typical of aliphatic compounds. This guide dissects the molecular architecture of 1,4-

CHDA, distinguishing the profound impact of its stereoisomers (cis vs. trans) on

thermodynamic stability, polymerization kinetics, and pharmaceutical utility.

Section 1: Molecular Architecture & Stereochemistry
The physicochemical identity of 1,4-CHDA is defined by its stereochemistry. Unlike flexible

linear dicarboxylic acids (e.g., adipic acid), the cyclohexane ring imposes specific

conformational constraints.[2]
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Conformational Analysis
The molecule exists as two geometric isomers.[2] The thermodynamic stability of these isomers

is dictated by the orientation of the carboxylic acid groups relative to the chair conformation of

the cyclohexane ring.

Trans-Isomer (Thermodynamic Product): The trans isomer can adopt a diequatorial (e,e)

conformation.[1][2] In this state, both bulky carboxylic acid groups extend radially outward,

minimizing steric repulsion with the axial hydrogens (1,3-diaxial interactions).[1] This is the

thermodynamically preferred state.[2][3]

Cis-Isomer (Kinetic Product): The cis isomer is locked in an axial-equatorial (a,e)

conformation.[1][2][4] Regardless of ring flipping, one carboxyl group invariably occupies a

sterically crowded axial position, raising the ground-state energy relative to the trans isomer.

Isomerization Dynamics
Synthesis via catalytic hydrogenation often yields a mixture rich in the cis isomer (kinetic

control via syn-addition of hydrogen).[1][2] However, under acidic conditions or high

temperatures (>200°C), the mixture equilibrates toward the trans isomer to relieve steric strain.
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Figure 1: Hydrogenation pathway of Terephthalic Acid showing the kinetic preference for the

cis-isomer and thermodynamic equilibration to the trans-isomer.[1]

Section 2: Physicochemical Profile
The stereochemical configuration results in drastically different physical properties, particularly

melting point, which is the critical quality attribute (CQA) for polymer processing.
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Table 1: Comparative Properties of 1,4-CHDA Isomers

Property Cis-Isomer Trans-Isomer
Mixture
(Commercial)

CAS Number 619-81-8 619-82-9 1076-97-7

Molecular Weight 172.18 g/mol 172.18 g/mol 172.18 g/mol

Melting Point (Tm) 167–170 °C 312–315 °C
164–167 °C (eutectic

depression)

Solubility (Water)
High (Polar a,e

geometry)

Low (Symmetric

lattice packing)
Soluble

pKa (Predicted) ~4.4
~4.3 (Slightly more

acidic)
~4.38

Crystal Density
Lower packing

efficiency

High packing

efficiency
Variable

Technical Insight: The massive melting point disparity (~140°C difference) is due to the

symmetry of the trans isomer, which allows for highly efficient crystal lattice packing. This

makes high-trans grades desirable for high-temperature engineering thermoplastics, while high-

cis grades are often preferred for coating applications requiring lower processing temperatures.

[1][2]

Section 3: Synthesis & Purification Protocols
Industrial production relies on the catalytic hydrogenation of Terephthalic Acid (TPA).[2] The

choice of catalyst determines the cis/trans ratio and the selectivity against side reactions (like

over-reduction to 1,4-cyclohexanedimethanol).

Catalytic Hydrogenation Workflow
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Feedstock: Purified Terephthalic Acid (PTA) dissolved in water or acetic acid.[1][2]

Catalyst:

Palladium on Carbon (Pd/C): Preferred for ring hydrogenation without reducing the

carboxylic acid groups.[1][2] High selectivity for the cis isomer initially.[2]

Ruthenium on Carbon (Ru/C): Highly active but requires careful control to prevent

hydrogenolysis of the carboxyl groups.[2]

Conditions: High pressure (50–100 bar H2) and moderate temperature (150–180°C).[1][2]

Protocol: Laboratory Scale Separation of Isomers
Researchers often need to isolate pure isomers for structure-activity relationship (SAR) studies.

[1][2]

Dissolution: Dissolve 10g of commercial 1,4-CHDA (mixture) in 100mL boiling water.

Fractional Crystallization:

Cool slowly to room temperature. The trans isomer, being less soluble and having a higher

lattice energy, precipitates first.

Filter the precipitate (Trans-rich fraction).[1][2]

Filtrate Processing:

Concentrate the supernatant (filtrate) to half volume.[2]

Cool to 4°C. The cis isomer will crystallize from this enriched solution.[2]

Verification: Analyze purity using HPLC (Method described in Section 6).

Section 4: Polymer Science Applications
1,4-CHDA is a premium monomer for "super-polyesters."[2] It replaces aromatic diacids (like

TPA) to create semi-crystalline polymers with unique properties.[1][2]
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The "Kink" vs. "Linear" Effect
Trans-CHDA: Incorporating the trans isomer into a polymer backbone (e.g., reacting with

1,4-butanediol) creates a linear, rod-like chain.[1][2] This increases crystallinity, melting

temperature (Tm), and chemical resistance.[2]

Cis-CHDA: The cis isomer introduces a "kink" or bend in the chain. This disrupts packing,

lowers the glass transition temperature (Tg), and improves flexibility and impact resistance.

Key Material: PEKK and PCCD
Poly(1,4-cyclohexylenedimethylene-1,4-cyclohexanedicarboxylate) (PCCD) is a polyester

derived entirely from 1,4-CHDA and its reduced diol form (CHDM).[1][2]

Benefit: Unlike PET, PCCD is UV-transparent and weather-resistant because it lacks the UV-

absorbing aromatic ring.[1][2]

Use Case: Outdoor signage, automotive coatings, and LED encapsulants.

Monomers:
1,4-CHDA + Diol (e.g., 1,4-Butanediol)

Step-Growth Polymerization
(Melt Phase, >200°C)

High-Trans Polymer
Properties: High Tm, Rigid, Opaque

Uses: Engineering Plastics

 Using Trans-CHDA

High-Cis Polymer
Properties: Low Tm, Flexible, Transparent

Uses: Coatings, Soft Segments
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Figure 2: Impact of isomer selection on the thermal and mechanical properties of resulting

polyesters.[1][2]

Section 5: Pharmaceutical & Biomedical Utility
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In drug development, 1,4-CHDA serves as more than just a synthesis intermediate.[1][2][5]

Co-Crystal Former: 1,4-CHDA is used in crystal engineering to improve the solubility of

poorly water-soluble Active Pharmaceutical Ingredients (APIs).[1][2] Its dicarboxylic acid

motif forms robust hydrogen-bonded networks (supramolecular synthons) with basic drugs.

[1][2]

Peptic Ulcer Drugs: It is a key intermediate in the synthesis of specific protease inhibitors

and anti-ulcer agents, serving as a non-aromatic spacer that modulates lipophilicity (LogP).

[2]

Safety Profile:

GHS Classification: Skin Irrit. 2 (H315), Eye Irrit. 2 (H319).[1][2][6]

Handling: Standard PPE (gloves, goggles) is required.[1][2] It is generally considered low

toxicity (LD50 > 2000 mg/kg), making it suitable for use in materials contacting medical

devices.[1][2]

Section 6: Analytical Characterization
Distinguishing the isomers requires specific chromatographic conditions due to their chemical

similarity.[2]

HPLC Method (Isomer Separation)
Column: Mixed-mode column (e.g., SIELC Newcrom BH) or C18 with careful pH control.[1]

[2]

Mobile Phase: Acetonitrile : Water (Isocratic 30:[1]70) with 0.1% Formic Acid (for MS) or

Phosphoric Acid (for UV).[1][2]

Detection: UV at 210 nm (low sensitivity due to lack of chromophore) or CAD (Charged

Aerosol Detector).[1][2]

Elution Order: typically, the more polar cis isomer elutes before the trans isomer on reverse-

phase columns, though this can invert on mixed-mode phases depending on pH.
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1H-NMR Differentiation
Trans-Isomer: Methine protons (axial) appear upfield (lower ppm) due to shielding effects of

the ring current in the chair conformation.[1][2]

Cis-Isomer: Methine protons (equatorial/axial average) appear downfield relative to the trans

isomer.[1][2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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